Cas no 2758013-14-6 (N',3-dihydroxy-6-{6-[methyl(prop-2-yn-1-yl)amino]hexyl}pyridine-2-carboximidamide)

• Product Name: N',3-dihydroxy-6-{6-[methyl(prop-2-yn-1-yl)amino]hexyl}pyridine-2-carboximidamide
• CAS No: 2758013-14-6
• MF: C₁₆H₂₄N₄O₂
• MW: 304.387363433838
• CID: 6390410
• PubChem ID: 165762209
• Update Time: 2025-07-09

N',3-dihydroxy-6-{6-[methyl(prop-2-yn-1-yl)amino]hexyl}pyridine-2-carboximidamide Chemical and Physical Properties

Names and Identifiers

• EN300-7491098
• N',3-dihydroxy-6-{6-[methyl(prop-2-yn-1-yl)amino]hexyl}pyridine-2-carboximidamide
• 2758013-14-6

• Inchi： 1S/C16H24N4O2/c1-3-11-20(2)12-7-5-4-6-8-13-9-10-14(21)15(18-13)16(17)19-22/h1,9-10,21-22H,4-8,11-12H2,2H3,(H2,17,19)
• InChI Key： PFICIUXPAKNUDP-UHFFFAOYSA-N
• SMILES： OC1C=CC(CCCCCCN(C)CC#C)=NC=1/C(=N/O)/N

Computed Properties

• Exact Mass: 304.18992602g/mol
• Monoisotopic Mass: 304.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 95Ų

Additional information on N',3-dihydroxy-6-{6-[methyl(prop-2-yn-1-yl)amino]hexyl}pyridine-2-carboximidamide

Introduction to N''3-dihydroxy-6-{6-[methyl(prop-2-yn-1-yl)amino]hexyl}pyridine-2-carboximidamide (CAS No: 2758013-14-6)

N''3-dihydroxy-6-{6-[methyl(prop-2-yn-1-yl)amino]hexyl}pyridine-2-carboximidamide, identified by its CAS number 2758013-14-6, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug development and therapeutic interventions. The intricate arrangement of functional groups within its molecular framework suggests a multifaceted role in biological systems, making it a subject of extensive study and exploration.

The compound's structure comprises several key elements that contribute to its unique properties and functionalities. The presence of a pyridine ring, combined with hydroxyl and carboximidamide groups, creates a versatile platform for interactions with biological targets. Specifically, the methyl(prop-2-yn-1-yl)amino side chain introduces a propargyl group, which is known for its ability to participate in various chemical reactions, including click chemistry applications. This feature makes the compound particularly valuable for the synthesis of more complex molecules and for studying protein-protein interactions.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways involved in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. N''3-dihydroxy-6-{6-[methyl(prop-2-yn-1-yl)amino]hexyl}pyridine-2-carboximidamide has emerged as a promising candidate due to its ability to interact with multiple targets simultaneously. This polypharmacophoric nature is highly desirable in drug discovery, as it can lead to the development of more effective and less toxic therapeutic agents.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of bioactive molecules. The combination of hydroxyl and carboximidamide functionalities provides multiple sites for chemical modification, allowing researchers to tailor the molecule's properties for specific applications. For instance, the hydroxyl groups can be used for glycosylation or other post-translational modifications, while the carboximidamide moiety can serve as a linker for peptide or protein conjugation.

Recent studies have highlighted the importance of N''3-dihydroxy-6-{6-[methyl(prop-2-yn-1-yl)amino]hexyl}pyridine-2-carboximidamide in understanding cellular signaling pathways. Researchers have observed that this compound can influence the activity of several key enzymes and receptors involved in disease progression. For example, preliminary findings suggest that it may interfere with the activity of tyrosine kinases, which are often overactive in cancer cells. Additionally, its ability to modulate the release of neurotransmitters makes it a candidate for treating neurological disorders.

The propargyl group in the molecule's structure is particularly noteworthy, as it offers opportunities for further functionalization through click chemistry techniques. Click chemistry involves rapid and efficient reactions that can be used to attach various functional groups to a core molecule. This approach has been widely adopted in drug discovery due to its simplicity and scalability. By incorporating click chemistry strategies, researchers can rapidly generate libraries of derivatives from N''3-dihydroxy-6-{6-[methyl(prop-2-yn-1-yl)amino]hexyl}pyridine-2-carboximidamide, each with unique properties that may enhance their therapeutic potential.

In conclusion, N''3-dihydroxy-6-{6-[methyl(prop-2-yn-1-y lamino]hexyl}pyridinecarboximidamide (CAS No: 2758013-146) represents a significant advancement in chemical and biomedical research. Its complex structure and versatile functional groups make it a valuable tool for drug development and therapeutic intervention. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.